
n-Heptyl β-D-thioglucoside scientific
investigations

Author: Smolecule Technical Support Team. Date: February 2026

Compound Focus: Heptyl 1-thiohexopyranoside

CAS No.: 85618-20-8

Cat. No.: S591824

Get Quote

Application Notes: n-Heptyl β-D-thioglucoside

n-Heptyl β-D-thioglucoside (HTG) is a non-ionic detergent widely used in membrane biochemistry. Its

effectiveness lies in solubilizing membrane proteins without causing significant denaturation, making it ideal

for protein purification and functional analysis, especially with samples containing β-glycosidase activity [1].

Key Properties and Specifications

The following table summarizes the key chemical and physical characteristics of n-Heptyl β-D-

thioglucoside:

Property Specification

Chemical Name n-Heptyl-β-D-thioglucopyranoside [1]

Molecular Formula C₁₃H₂₆O₅S [1] [2] [3]

Molecular Weight 294.41 g/mol [1] [2] [3]

CAS Number 85618-20-8 [1] [3]
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Property Specification

Appearance White powder or waxy solid [1] [2]

Purity (GC) ≥ 98.0% - 99% [1] [2]

Critical Micelle Concentration (CMC) 30 mM [1] [2]

Melting Point 98 °C [2]

Solubility Soluble in water and methanol (100 mg/mL) [1] [2]

Storage 0-5°C or -20°C [1] [2]

Advantages and Research Applications

HTG is particularly useful for researchers since it remains stable and effective at low temperatures (e.g.,

4°C), which is crucial for maintaining the stability of many membrane proteins during extraction [1]. Unlike

glucoside-based detergents, its thioglucoside structure makes it resistant to degradation by β-glycosidase,

allowing its use in a wider range of biological samples without loss of effectiveness [1].

In practice, HTG has been successfully used in diverse research contexts:

Protein Crystallography: The X-ray crystal structure of Ferredoxin-NADP(H) Reductase was

determined at 1.68 Å resolution with three HTG molecules bound, demonstrating its utility in forming
well-ordered crystals for structural biology [4].

Enzyme Purification and Study: It has been used to purify and characterize various enzymes,
including 5'-nucleotidase from Vibrio parahaemolyticus and cytochrome c oxidase from

Thiobacillus ferrooxidans, indicating its effectiveness in isolating functionally active proteins [1].
Reconstitution of Protein Complexes: HTG has been employed in the reconstitution of
superoxide-forming NADPH oxidase from purified cytochrome b558, a key complex in immune cell
function [1].

Experimental Protocols
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Protocol 1: Solubilization of Membrane Proteins using n-Heptyl
β-D-thioglucoside

This protocol outlines the basic steps for extracting membrane proteins from a biological membrane fraction

using HTG.

Workflow Overview The following diagram illustrates the key stages of the membrane protein

solubilization process:

Start: Membrane Fraction

Add HTG Detergent
(Above CMC of 30 mM)

Incubate with Gentle Agitation
(60-90 mins, 4°C)

Centrifuge
(100,000-150,000 × g, 60 mins)

Collect Supernatant

End: Solubilized
Membrane Proteins

Click to download full resolution via product page

Materials and Reagents
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Membrane fraction (e.g., isolated cell membranes)

n-Heptyl β-D-thioglucoside (HTG) powder [1] [2]
Suitable buffer (e.g., Tris-HCl, phosphate buffer), ice-cold

Ultracentrifuge and corresponding tubes

Step-by-Step Procedure

Preparation: Obtain a purified membrane fraction from your cell culture or tissue of interest. Keep all

materials and buffers on ice to preserve protein activity.
Detergent Addition: Add HTG powder directly to the membrane suspension to a final concentration

significantly above its CMC of 30 mM (e.g., 50-60 mM) to ensure sufficient micelle formation for
solubilization [1] [2].

Solubilization Incubation: Incubate the mixture for 60-90 minutes at 4°C with gentle agitation or
stirring to facilitate detergent interaction with the membrane [1].

Separation: Centrifuge the solubilized mixture at high speed (e.g., 100,000 to 150,000 × g) for 60
minutes at 4°C to pellet insoluble material and non-solubilized membranes [1].

Collection: Carefully collect the supernatant, which contains the solubilized membrane proteins. The
detergent can later be removed via dilution or dialysis below its CMC [1].

Protocol 2: Use of HTG in Crystallization Trials for Membrane
Proteins

HTG can be used in sparse matrix screens to identify initial crystallization conditions for membrane proteins

[4].

Materials and Reagents

Purified, solubilized membrane protein in HTG
Sparse matrix crystallization screening kits

Crystallization plates

Step-by-Step Procedure

Protein Preparation: Purify the target membrane protein using HTG as the primary detergent,

ensuring homogeneity.
Crystallization Setup: Set up crystallization trials using the vapor-diffusion method (e.g., sitting or

hanging drops).
Screen with HTG: Include HTG in the sparse matrix screens. As evidenced in the structure of

Ferredoxin-NADP(H) Reductase (PDB ID: 2BGI), HTG molecules can incorporate into the crystal
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lattice, potentially aiding crystal formation and stability [4].

Optimization: Optimize initial crystal hits by fine-tuning parameters such as HTG concentration, pH,
and precipitant type.

Handling and Safety

Personal Protective Equipment (PPE): Wear gloves, eyeshields, and an N95 respirator when
handling the powder [2].

Storage: Store the product at 0-5°C or -20°C as recommended [1] [2].
Appearance and Solubility: The solid should be white and form a clear, colorless solution when

dissolved [1].
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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